Cas no 2101202-73-5 (2-(1H-pyrazol-4-yl)pyrimidine)

• Product Name: 2-(1H-pyrazol-4-yl)pyrimidine
• CAS No: 2101202-73-5
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 5895381
• PubChem ID: 56992896
• Update Time: 2025-05-23

2-(1H-pyrazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(1H-pyrazol-4-yl)-
• 2-(1H-pyrazol-4-yl)pyrimidine
• EN300-1765480
• SCHEMBL3419294
• 2101202-73-5

• Inchi： 1S/C7H6N4/c1-2-8-7(9-3-1)6-4-10-11-5-6/h1-5H,(H,10,11)
• InChI Key： AMETUQUGOTXZAB-UHFFFAOYSA-N
• SMILES： C1(C2=CNN=C2)=NC=CC=N1

Computed Properties

• Exact Mass: 146.059246208g/mol
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 252.8±32.0 °C(Predicted)
• pka: 11.03±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(1H-pyrazol-4-yl)pyrimidine

Professional Introduction to 2-(1H-pyrazol-4-yl)pyrimidine (CAS No. 2101202-73-5)

2-(1H-pyrazol-4-yl)pyrimidine, with the CAS number 2101202-73-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazolopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(1H-pyrazol-4-yl)pyrimidine consists of a pyrazole ring linked to a pyrimidine moiety, creating a versatile scaffold for further chemical modifications and biological evaluations.

The importance of 2-(1H-pyrazol-4-yl)pyrimidine in modern drug discovery stems from its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Recent studies have highlighted its role in the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders. The pyrazolopyrimidine scaffold has been extensively studied for its potential to modulate kinase activities, which are often dysregulated in pathological conditions.

In the realm of oncology, 2-(1H-pyrazol-4-yl)pyrimidine has shown promise as a lead compound in the design of kinase inhibitors. Specifically, derivatives of this molecule have been investigated for their ability to inhibit tyrosine kinases, which are pivotal in cancer cell proliferation and survival. Preclinical studies have demonstrated that certain analogs of 2-(1H-pyrazol-4-yl)pyrimidine can effectively block the activity of aberrant kinases, leading to tumor regression in mouse models. These findings have prompted further exploration into optimizing the pharmacological properties of this compound class.

Beyond oncology, 2-(1H-pyrazol-4-yl)pyrimidine has been explored for its anti-inflammatory and antimicrobial properties. Research indicates that this compound can modulate inflammatory pathways by interacting with key transcription factors and cytokines. Additionally, its structural features make it a suitable candidate for developing novel antibiotics against drug-resistant bacterial strains. The ability of 2-(1H-pyrazol-4-yl)pyrimidine to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes has been a focal point in recent investigations.

The synthesis of 2-(1H-pyrazol-4-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques not only improve the efficiency of producing 2-(1H-pyrazol-4-yl)pyrimidine but also allow for the introduction of diverse functional groups, enabling the creation of a library of derivatives with tailored biological activities.

The pharmacokinetic profile of 2-(1H-pyrazol-4-yl)pyrimidine is another critical aspect that has been thoroughly examined. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. Advanced computational modeling techniques have been utilized to predict how this compound behaves within the body, aiding in the design of more effective drug candidates.

In conclusion, 2-(1H-pyrazol-4-yl)pyrimidine (CAS No. 2101202-73-5) represents a significant advancement in pharmaceutical research due to its versatile biological activities and structural framework. Ongoing studies continue to uncover new therapeutic applications for this compound and its derivatives, reinforcing its importance in the development of next-generation drugs. As research progresses, it is anticipated that 2-(1H-pyrazol-4-yl)pyrimidine will play a crucial role in addressing some of the most pressing medical challenges faced today.